Cas no 14578-19-9 (3-Pyridinecarboxylicacid, 2-(2-phenylethyl)-)

• Product Name: 3-Pyridinecarboxylicacid, 2-(2-phenylethyl)-
• CAS No: 14578-19-9
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 120507
• PubChem ID: 21821612
• Update Time: 2025-04-18

3-Pyridinecarboxylicacid, 2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2-(2-phenylethyl)-
• 2-(2-phenylethyl)pyridine-3-carboxylic acid
• 2-PHENETHYL-NICOTINIC ACID
• 2-(2-phenylethyl)-3-pyridinecarboxylic acid
• 2-Phenethyl-nicotinsaeure
• 3-Phenethyl-3-pyridincarbonsaeure
• Nicotinicacid,2-phenethyl-(8CI)
• (E)-2-STYRYLNICOTINIC ACID
• AB21003
• DTXSID00618467
• 2-Phenethylnicotinic acid
• 14578-19-9
• SCHEMBL2749898

• Inchi： 1S/C14H13NO2/c16-14(17)12-7-4-10-15-13(12)9-8-11-5-2-1-3-6-11/h1-7,10H,8-9H2,(H,16,17)
• InChI Key： FIBVUGPJCPOSJB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 2.56500